Cas no 1245649-13-1 ((3-pyrazol-1-ylphenyl)methanamine;hydrochloride)

(3-pyrazol-1-ylphenyl)methanamine;hydrochloride structure
1245649-13-1 structure
Product Name:(3-pyrazol-1-ylphenyl)methanamine;hydrochloride
CAS No:1245649-13-1
MF:C10H12ClN3
MW:209.675380706787
CID:842303
PubChem ID:52988138
Update Time:2025-04-19

(3-pyrazol-1-ylphenyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-(1H-Pyrazol-1-yl)phenyl)methanamine hydrochloride
    • Benzenemethanamine, 3-(1H-pyrazol-1-yl)-, hydrochloride (1:1)
    • (3-pyrazol-1-ylphenyl)methanamine;hydrochloride
    • G84515
    • F2196-0109
    • 608515-39-5
    • Z1270210783
    • DTXSID30681048
    • EN300-80254
    • (3-(1H-Pyrazol-1-yl)phenyl)methanamine hydrochloride(1:x)
    • (3-(1H-Pyrazol-1-yl)phenyl)methanaminehydrochloride
    • CS-0055101
    • AB39172
    • 3-(1H-PYRAZOL-1-YL)-BENZENEMETHANAMINEHYDROCHLORIDE
    • MFCD07374316
    • 1-[3-(1H-Pyrazol-1-yl)phenyl]methanamine--hydrogen chloride (1/1)
    • SCHEMBL5656437
    • AKOS015900675
    • 3-Pyrazol-1-yl-benzylamine hydrochloride
    • DB-353347
    • [3-(1H-Pyrazol-1-Yl)Phenyl]Methanamine Hydrochloride
    • 1245649-13-1
    • MDL: MFCD07374316
    • Inchi: 1S/C10H11N3.ClH/c11-8-9-3-1-4-10(7-9)13-6-2-5-12-13;/h1-7H,8,11H2;1H
    • InChI Key: CHGSQBYNAGXXRY-UHFFFAOYSA-N
    • SMILES: Cl.N1(C=CC=N1)C1=CC=CC(CN)=C1

Computed Properties

  • Exact Mass: 209.0719751g/mol
  • Monoisotopic Mass: 209.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

(3-pyrazol-1-ylphenyl)methanamine;hydrochloride Pricemore >>

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